Cas no 139768-99-3 ([1,1'-Biphenyl]-2-amine, 3'-(methylsulfonyl)-)
139768-99-3 structure
Product Name:[1,1'-Biphenyl]-2-amine, 3'-(methylsulfonyl)-
CAS No:139768-99-3
MF:C13H13NO2S
MW:247.3128221035
CID:1281004
Update Time:2024-08-03
[1,1'-Biphenyl]-2-amine, 3'-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-2-amine, 3'-(methylsulfonyl)-
- 2-(4-METHANESULFONYLPHENYL)ANILINE
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- Inchi: 1S/C13H13NO2S/c1-17(15,16)11-6-4-5-10(9-11)12-7-2-3-8-13(12)14/h2-9H,14H2,1H3
- InChI Key: WCMHMCSROAPIFI-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC(S(C)(=O)=O)=C2)=CC=CC=C1N
Computed Properties
- Exact Mass: 247.06679
Experimental Properties
- Density: 1.244±0.06 g/cm3(Predicted)
- Boiling Point: 482.6±37.0 °C(Predicted)
- PSA: 60.16
- pka: 3.03±0.10(Predicted)
[1,1'-Biphenyl]-2-amine, 3'-(methylsulfonyl)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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